Cas no 1361579-76-1 (2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid)

• Product Name: 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid
• CAS No: 1361579-76-1
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 4919739
• Update Time: 2025-06-12

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO3/c13-6-2-7(10(15)9(14)3-6)5-1-8(12(18)19)11(17)16-4-5/h1-4H,(H,16,17)(H,18,19)
• InChI Key： YYZNGXGDOPPMKE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CNC(C(C(=O)O)=C1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 475
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid

Introduction to 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid (CAS No. 1361579-76-1) and Its Emerging Applications in Chemical Biology

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361579-76-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of nicotinic acid derivatives, which are known for their diverse biological activities. The presence of hydroxyl and trichlorophenyl substituents in its molecular structure endows it with distinct chemical reactivity and potential applications in pharmaceutical research and drug development.

The molecular structure of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid consists of a nicotinic acid core substituted with a hydroxyl group at the 2-position and a 2,3,5-trichlorophenyl moiety at the 5-position. This arrangement creates a molecule with enhanced solubility and binding affinity, making it a valuable candidate for further biochemical investigations. The trichlorophenyl group, in particular, introduces strong electron-withdrawing effects, which can modulate the reactivity of the hydroxyl and carboxylic acid functional groups present in the molecule.

In recent years, there has been growing interest in nicotinic acid derivatives as potential therapeutic agents due to their ability to interact with various biological targets. 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid has been studied for its potential role in modulating enzyme activity and receptor binding. Its structural features suggest that it may exhibit inhibitory effects on certain enzymes involved in metabolic pathways, making it a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid is its interaction with nicotinic acetylcholine receptors (nAChRs). These receptors are widely distributed throughout the nervous system and are involved in various physiological processes, including neurotransmission and cognitive function. The compound's ability to bind to nAChRs has been investigated in vitro, revealing potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The hydroxyl group at the 2-position appears to enhance binding affinity by forming hydrogen bonds with specific amino acid residues in the receptor binding pocket.

Additionally, the trichlorophenyl group may contribute to the compound's bioavailability by improving its lipophilicity. This balance between hydrophilicity and lipophilicity is crucial for drug-like properties, as it determines how well a compound can cross biological membranes and reach its target site. Preclinical studies have shown that derivatives of nicotinic acid with similar structural features exhibit improved pharmacokinetic profiles compared to their parent compounds.

The synthesis of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trichlorophenyl group is particularly challenging due to the need for selective chlorination while maintaining the integrity of other functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only enhance efficiency but also minimize unwanted side reactions, ensuring that the final product meets stringent quality standards.

In terms of biological activity, 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid has shown promise in preliminary pharmacological studies. Its ability to inhibit certain enzymes has led researchers to explore its potential as an anti-inflammatory agent. Inflammatory processes are implicated in numerous diseases, including cancer and autoimmune disorders. By modulating enzyme activity associated with inflammation pathways, this compound may offer therapeutic benefits without significant side effects.

The compound's interaction with cellular signaling pathways has also been a focus of recent research. Studies indicate that 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid can influence intracellular signaling cascades by affecting key enzymes such as kinases and phosphatases. These enzymes play critical roles in cell proliferation, differentiation, and survival. By regulating their activity, this compound may have applications in cancer therapy and regenerative medicine.

Another area of interest is the use of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid as a tool compound in chemical biology research. Its well-defined structure and bioactivity make it an excellent candidate for studying enzyme mechanisms and receptor interactions. Researchers can use this compound to develop novel inhibitors or agonists with improved selectivity and efficacy. This approach is particularly valuable for understanding complex biological systems and identifying new therapeutic targets.

The development of high-throughput screening (HTS) platforms has further enhanced the utility of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinic acid in drug discovery. These platforms allow researchers to rapidly test thousands of compounds against various biological targets simultaneously. By integrating HTS with computational modeling techniques such as molecular docking and virtual screening, scientists can identify promising candidates for further investigation more efficiently than traditional methods alone.

In conclusion, 2-Hydroxy-5-(2,3，